4-(4-ethoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one 4-(4-ethoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC15308163
InChI: InChI=1S/C23H25N3O5/c1-4-31-17-8-6-14(12-18(17)30-3)22-19-20(15-11-13(2)5-7-16(15)28)24-25-21(19)23(29)26(22)9-10-27/h5-8,11-12,22,27-28H,4,9-10H2,1-3H3,(H,24,25)
SMILES:
Molecular Formula: C23H25N3O5
Molecular Weight: 423.5 g/mol

4-(4-ethoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

CAS No.:

Cat. No.: VC15308163

Molecular Formula: C23H25N3O5

Molecular Weight: 423.5 g/mol

* For research use only. Not for human or veterinary use.

4-(4-ethoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one -

Specification

Molecular Formula C23H25N3O5
Molecular Weight 423.5 g/mol
IUPAC Name 4-(4-ethoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
Standard InChI InChI=1S/C23H25N3O5/c1-4-31-17-8-6-14(12-18(17)30-3)22-19-20(15-11-13(2)5-7-16(15)28)24-25-21(19)23(29)26(22)9-10-27/h5-8,11-12,22,27-28H,4,9-10H2,1-3H3,(H,24,25)
Standard InChI Key VUPDBLWKSUFFJJ-UHFFFAOYSA-N
Canonical SMILES CCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=C(C=CC(=C4)C)O)OC

Introduction

The compound 4-(4-ethoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic molecule belonging to the class of pyrrolopyrazoles. It features multiple functional groups, including phenyl rings and hydroxyethyl moieties, which contribute to its potential biological activities. This compound is classified as a heterocyclic compound due to its incorporation of nitrogen within a cyclic structure (the pyrazole ring) and falls under the category of pharmaceutical intermediates, suggesting its utility in drug development processes.

Synthesis

The synthesis of 4-(4-ethoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one typically involves multi-step reactions. These may include condensation reactions, cyclization steps, and the use of various reagents and catalysts to optimize yields and purity. Specific conditions such as temperature, pressure, and solvent choice are crucial for the synthesis process.

Analytical Techniques

Analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High Performance Liquid Chromatography (HPLC) are essential for characterizing the structure and purity of this compound. These methods provide detailed insights into its chemical properties and can help in understanding its reactivity profile.

Potential Applications

Given its classification as a pharmaceutical intermediate, 4-(4-ethoxy-3-methoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one has potential applications in drug development. Its complex structure suggests it could be used as a building block for synthesizing more complex molecules with specific biological activities.

Data Table: General Information on Pyrrolopyrazoles

PropertyDescription
Chemical ClassPyrrolopyrazoles
Biological ActivitiesPotential anticancer and antioxidant properties
SynthesisMulti-step reactions involving condensation and cyclization
Analytical TechniquesNMR, HPLC for structure and purity analysis
ApplicationsPharmaceutical intermediates for drug development

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